Cas no 1263413-86-0 (6-(bromomethyl)-2,3-dihydropyridazin-3-one)

• Product Name: 6-(bromomethyl)-2,3-dihydropyridazin-3-one
• CAS No: 1263413-86-0
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• CID: 1103654
• PubChem ID: 69940303
• Update Time: 2025-05-19

6-(bromomethyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(bromomethyl)-3(2H)-Pyridazinone
• 6-(bromomethyl)-2,3-dihydropyridazin-3-one
• SCHEMBL6929009
• 1263413-86-0
• DA-36777
• 3-(bromomethyl)-1H-pyridazin-6-one
• 3(2H)-Pyridazinone, 6-(bromomethyl)-
• EN300-187014
• AKOS022742908
• 6-(Bromomethyl)pyridazin-3(2H)-one

• Inchi： 1S/C5H5BrN2O/c6-3-4-1-2-5(9)8-7-4/h1-2H,3H2,(H,8,9)
• InChI Key： UUQLDQHWBWAMIA-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(NN=1)=O

Computed Properties

• Exact Mass: 187.95853g/mol
• Monoisotopic Mass: 187.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 6-(bromomethyl)-2,3-dihydropyridazin-3-one

Comprehensive Overview of 6-(bromomethyl)-2,3-dihydropyridazin-3-one (CAS No. 1263413-86-0)

6-(bromomethyl)-2,3-dihydropyridazin-3-one (CAS No. 1263413-86-0) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a bromomethyl substituent and a dihydropyridazinone core, this compound serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies.

The compound’s CAS number 1263413-86-0 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Recent studies highlight its role in modulating enzymatic activity, a hot topic in precision medicine. For instance, the dihydropyridazinone scaffold is known to interact with ATP-binding sites in kinases, making 6-(bromomethyl)-2,3-dihydropyridazin-3-one a valuable building block for small-molecule drug design. This aligns with the surge in interest around "kinase inhibitor side effects" and "next-generation drug scaffolds," which dominate academic and industrial discussions.

From a synthetic perspective, the bromomethyl group in 6-(bromomethyl)-2,3-dihydropyridazin-3-one offers excellent reactivity for further functionalization, enabling the creation of diverse derivatives. This property is particularly appealing to chemists investigating "click chemistry applications" or "covalent inhibitor development," both trending topics in organic chemistry forums. The compound’s stability under mild conditions also makes it suitable for high-throughput screening, addressing the need for "efficient synthetic routes" in early-stage drug discovery.

Environmental and regulatory considerations are another focal point for users researching CAS No. 1263413-86-0. While the compound is not classified as hazardous, its handling requires standard laboratory precautions, a common query among young researchers. FAQs like "safe storage of bromomethyl compounds" or "scaling up dihydropyridazinone synthesis" often accompany searches for this material, underscoring the need for clear technical guidelines.

In the agrochemical sector, 6-(bromomethyl)-2,3-dihydropyridazin-3-one has shown promise as a precursor for herbicidal and fungicidal agents. This application resonates with the global push for "sustainable crop protection solutions," a keyphrase frequently associated with green chemistry initiatives. The compound’s ability to undergo nucleophilic substitution reactions allows for the incorporation of eco-friendly moieties, catering to the demand for "low-residue pesticides."

Analytical characterization of 1263413-86-0 typically involves advanced techniques such as NMR spectroscopy and LC-MS, topics often searched alongside the compound’s name. Researchers also inquire about "purity assessment methods" and "spectral data interpretation," highlighting the need for detailed technical documentation. Vendors supplying this compound should emphasize batch-to-batch consistency, a critical factor for reproducibility in academic and industrial settings.

Looking ahead, the demand for 6-(bromomethyl)-2,3-dihydropyridazin-3-one is expected to rise, driven by its adaptability in fragment-based drug discovery and combinatorial chemistry. As AI-assisted molecular design gains traction, queries like "machine learning for heterocyclic optimization" and "virtual screening of dihydropyridazinones" are becoming prevalent, positioning this compound at the intersection of traditional synthesis and computational innovation.